Cobalt(III) fluoride

Powerful Fluorinating Agent

Cobalt(III) fluoride excels as a fluorinating agent. Its ability to introduce fluorine atoms into organic and inorganic molecules makes it a crucial tool in synthetic chemistry. Researchers utilize CoF₃ for the selective fluorination of various functional groups, leading to the development of novel pharmaceuticals, agrochemicals, and advanced materials [1].

Here are some examples of its use in fluorination reactions:

• Fluorination of alkenes and aromatics: Cobalt(III) fluoride can selectively introduce fluorine atoms into double and aromatic bonds, enabling the synthesis of fluorinated organic compounds with specific properties [1].
• Fluorination of inorganic molecules: CoF₃ can be used to fluorinate inorganic materials like metal oxides and ceramics, leading to materials with enhanced properties such as improved electrical conductivity or thermal stability [2].

[1] ScienceDirect - Cobalt(III) fluoride in organic synthesis [2] National Institutes of Health (.gov) - Metal fluorides for chemical vapor deposition

Catalyst in Electrochemical Reactions

Cobalt(III) fluoride exhibits promising potential as a catalyst in electrochemical reactions. Its high stability and ability to transfer electrons make it suitable for applications like:

• Fuel cells: Researchers are exploring CoF₃ as a potential catalyst material for fuel cells due to its ability to facilitate the oxygen reduction reaction, a critical process in fuel cell operation [3].
• Electrode materials: Cobalt(III) fluoride is being investigated for use in the development of advanced electrode materials for batteries and supercapacitors due to its interesting electrochemical properties [4].

[3] American Chemical Society - Cobalt(III) Fluoride as a Bifunctional Oxygen Reduction and Oxygen Evolution Electrocatalyst [4] The Royal Society of Chemistry - High-Performance Cobalt Trifluoride Electrodes for Asymmetric Supercapacitors

Material Science Applications

The unique properties of Cobalt(III) fluoride make it a material of interest in various areas of material science research. Here are some potential applications:

• Coatings: CoF₃ can be used as a precursor for the development of hard and corrosion-resistant coatings due to its high thermal stability and chemical inertness [5].
• Ceramics: Researchers are exploring the use of Cobalt(III) fluoride in the production of advanced ceramics with specific electrical or magnetic properties [6].

Cobalt(III) fluoride, also known as cobaltic fluoride or cobalt trifluoride, is a chemical compound with the formula CoF₃. It consists of cobalt in the +3 oxidation state and fluoride ions. This compound appears as a light brown solid and is classified as a powerful oxidizing agent. Cobalt(III) fluoride is hygroscopic, meaning it absorbs moisture from the air, which can lead to its degradation in the presence of water, resulting in hydrofluoric acid and cobalt(II) fluoride as by-products .

Cobalt(III) fluoride is a toxic and corrosive compound. It can irritate the skin, eyes, and respiratory tract. Exposure can cause coughing, shortness of breath, and lung damage. Due to the formation of hydrofluoric acid upon contact with water, it presents a severe risk of burns if it comes in contact with skin or eyes [].

• Hydrolysis Reaction:
  $$\text{CoF}_3+2\text{H}_2\text{O}\rightarrow \text{Co OH }_2+3\text{HF}$$
  This reaction produces cobalt(II) hydroxide and hydrofluoric acid when cobalt(III) fluoride reacts with water .
• Decomposition:
  $$2\text{CoF}_3\rightarrow 2\text{CoF}_2+\text{F}_2$$
  At elevated temperatures (350-700 °C), cobalt(III) fluoride decomposes into cobalt(II) fluoride and elemental fluorine .
• Fluorination Reactions: Cobalt(III) fluoride is utilized as a fluorinating agent in organic chemistry for the complete fluorination of hydrocarbons through processes like the Fowler process .

Cobalt(III) fluoride can be synthesized through several methods:

• Direct Fluorination: Reacting cobalt(II) fluoride or cobalt(II) chloride with elemental fluorine at temperatures between 200 °C and 400 °C:

  $$2\text{CoCl}_2+3\text{F}_2\rightarrow 2\text{CoF}_3+2\text{Cl}_2$$
  $$2\text{CoF}_2+\text{F}_2\rightarrow 2\text{CoF}_3$$
• Electrolytic Oxidation: This method involves electrolyzing cobalt(II) fluoride in hydrofluoric acid to produce hydrated cobalt(III) fluoride .
• Thermogravimetric Synthesis: A recent study indicates that cobalt(III) oxide can also be used to synthesize cobalt(III) fluoride by reacting it with anhydrous hydrogen fluoride at elevated temperatures .

Cobalt(III) fluoride has several important applications:

• Fluorinating Agent: It is widely used in organic synthesis for the fluorination of various compounds.
• Battery Technology: Research indicates its potential use as an electrode material in lithium-ion batteries due to its electrochemical properties .
• Catalysis: Cobalt(III) fluoride serves as a catalyst in certain

Studies on the interaction of cobalt(III) fluoride with other compounds reveal its role in various chemical processes:

• It interacts with nitrogen dioxide to form nitrosyl fluoride and cobalt(II) fluoride:
  $$\text{NO}_2+\text{CoF}_3\rightarrow \text{NO}_2\text{F}+\text{CoF}_2$$
• Its reactions with organic compounds can lead to the formation of peroxides and hydroperoxides, showcasing its reactivity under specific conditions .

Cobalt(III) fluoride shares similarities with other metal fluorides, particularly those of transition metals. Here are some comparable compounds:

Cobalt(III) fluoride is unique due to its strong oxidizing capabilities and specific applications in organic chemistry, particularly as a fluorinating agent. Its ability to participate in diverse

Physical Properties

Appearance and Color

Cobalt(III) fluoride appears as a hygroscopic brown solid in its anhydrous form [2] [7] [8]. The compound is described as a light brown powder [7] [8] [12] or brown powder [10] [11] [13]. Some sources characterize the appearance as orange to brown powder or crystal [9]. The compound exhibits hygroscopic properties, meaning it readily absorbs moisture from the atmosphere [2] [7] [8].

Melting and Boiling Points

The melting point of cobalt(III) fluoride is reported as 927°C (1,701°F) [7] [8] [10] [11]. This temperature represents the transition from solid to liquid phase under standard atmospheric pressure conditions. Some sources report slight variations, with melting points of 926±200°C [14] documented in the literature. No specific boiling point data was identified for cobalt(III) fluoride in the available literature.

Density and Specific Gravity

Cobalt(III) fluoride exhibits a density of 3.88 grams per cubic centimeter at 25°C [7] [8] [11] [12] [13]. The specific gravity, which represents the ratio of the density of the substance to the density of water, is also reported as 3.88 [7] [8]. Some sources indicate a density of 3.89 grams per cubic centimeter for hexagonal crystals [7].

Solubility Profile

Cobalt(III) fluoride demonstrates complex solubility behavior that varies significantly with the solvent system. The compound is insoluble in water but undergoes decomposition reactions upon contact with moisture [7] [8] [11] [12] [13]. When exposed to water, cobalt(III) fluoride decomposes according to the reaction: 4 CoF₃ + 2 H₂O → 4 HF + 4 CoF₂ + O₂ [2]. This decomposition reaction produces hydrofluoric acid, cobalt(II) fluoride, and oxygen gas.

In organic solvents, cobalt(III) fluoride exhibits different solubility characteristics. The compound is reported to be soluble in ethanol, ethyl ether, and benzene [7] [8]. However, some sources indicate insolubility in alcohol, ether, and benzene [7], suggesting that solubility may depend on specific experimental conditions or compound purity.

Thermodynamic Properties

Heat of Formation

The standard enthalpy of formation for cobalt(III) fluoride has been determined through calorimetric studies. According to National Institute of Standards and Technology data, the standard enthalpy of formation (ΔfH°) for solid cobalt(III) fluoride is -790.36 kilojoules per mole [16]. This negative value indicates that the formation of cobalt(III) fluoride from its constituent elements is an exothermic process. The data was last reviewed in December 1970 and represents a comprehensive thermochemical analysis [16].

Additional thermochemical studies report a heat of formation of -187 kilocalories per mole [7], which corresponds to approximately -782 kilojoules per mole when converted to standard units. These values demonstrate the thermodynamic stability of the cobalt(III) fluoride compound under standard conditions.

Thermal Stability

Cobalt(III) fluoride exhibits limited thermal stability and undergoes decomposition at elevated temperatures. When heated in an inert atmosphere above 350°C, cobalt(III) fluoride decomposes to form cobalt(II) fluoride and elemental fluorine according to the reaction: 2 CoF₃ → 2 CoF₂ + F₂ [2] [18]. This decomposition temperature establishes an upper limit for the thermal stability of the compound under oxygen-free conditions.

Thermogravimetric analysis investigations have demonstrated that fluorination reactions involving cobalt compounds should be performed at temperatures below 600°C to limit decomposition and sublimation of cobalt(III) fluoride [18]. Research has identified simultaneous decomposition and sublimation processes occurring at elevated temperatures, which can complicate synthesis and handling procedures [18].

The thermal decomposition behavior varies depending on the atmospheric conditions. In air, heating results in the formation of cobalt(II) fluoride that eventually transforms to cobalt oxide (Co₃O₄) at temperatures between 400-500°C [18]. Under vacuum conditions, heating yields metallic cobalt and fluorine gas [18].

Spectroscopic Characteristics

Cobalt(III) fluoride exhibits distinctive spectroscopic properties that reflect its electronic structure and coordination environment. Nuclear magnetic resonance spectroscopy reveals characteristic fluorine-19 chemical shifts that provide insight into the bonding environment of fluoride ligands. Cobalt(III) fluoride complexes display fluorine-19 nuclear magnetic resonance chemical shifts in the range of -716 to -759 parts per million in deuterated benzene solvent [20] [22]. These chemical shifts represent some of the most downfield resonances observed for cobalt-fluoride systems and reflect the unique electronic environment of fluoride ligands coordinated to cobalt(III).

The magnetic properties of cobalt(III) fluoride provide additional spectroscopic characterization data. The compound exhibits a magnetic moment of 1.60 Bohr magnetons at 90 K, which increases to 2.46 Bohr magnetons at 293 K [7]. This temperature-dependent magnetic behavior indicates that cobalt(III) fluoride is a high-spin compound but is not magnetically dilute [7]. The magnetic susceptibility is reported as +1900.0×10⁻⁶ cubic centimeters per mole [11].